Cas no 952194-98-8 (1,3,4-Thiadiazole-2-methanamine, N-ethyl-5-methyl-)

• Product Name: 1,3,4-Thiadiazole-2-methanamine, N-ethyl-5-methyl-
• CAS No: 952194-98-8
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• CID: 1001503
• PubChem ID: 45123404
• Update Time: 2025-04-20

1,3,4-Thiadiazole-2-methanamine, N-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-methanamine, N-ethyl-5-methyl-
• ethyl-(5-methyl-[1,3,4]thiadiazol-2-ylmethyl)-amine
• N-((5-Methyl-1,3,4-thiadiazol-2-yl)methyl)ethanamine
• AKOS014775503
• DTXSID801237834
• 952194-98-8
• SCHEMBL2258773
• LVHYAEBQIYMNAO-UHFFFAOYSA-N
• N-Ethyl-5-methyl-1,3,4-thiadiazole-2-methanamine
• DB-342871

• Inchi： 1S/C6H11N3S/c1-3-7-4-6-9-8-5(2)10-6/h7H,3-4H2,1-2H3
• InChI Key： LVHYAEBQIYMNAO-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CNCC

Computed Properties

• Exact Mass: 157.06736854g/mol
• Monoisotopic Mass: 157.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66Ų